2-(Diethylamino)-6-iodanyl-5-oxidanyl-7-pyrrol-1-yl-1,3-benzothiazole-4-carboxylic acid
Overview
Description
MB710 is a Y220C stabilizer which stabilizes the thermolabile p53 cancer mutant Y220C and shows anticancer activity in p53-Y220C cell lines.
Scientific Research Applications
Synthesis and Photophysical Properties
Research has highlighted the synthesis of derivatives of 2-(Diethylamino)-6-iodanyl-5-oxidanyl-7-pyrrol-1-yl-1,3-benzothiazole-4-carboxylic acid and their photophysical characteristics. One study involved synthesizing compounds like 2-(1H-benzimidazol-2-yl)-5-(N,N-diethylamino) phenol and investigating their solvent polarity effects on absorption-emission properties, showing excited state intra-molecular proton transfer and dual emission characteristics (Padalkar et al., 2011).
Antimicrobial Activities
Research has been conducted on the synthesis of new pyridine derivatives using 2-amino substituted benzothiazoles, exploring their antimicrobial activities. These compounds were found to show variable and modest activity against bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).
Fluorescent Compounds and DFT Computations
Novel fluorescent triazole derivatives related to 2-(Diethylamino)-6-iodanyl-5-oxidanyl-7-pyrrol-1-yl-1,3-benzothiazole-4-carboxylic acid were synthesized and characterized. Their photophysical properties, including absorption, emission, and quantum yields, were studied, along with theoretical computations using DFT and TD-DFT (Padalkar, Lanke, Chemate, & Sekar, 2015).
Functionalization Reactions
Experimental and theoretical studies on the functionalization reactions of similar compounds, such as 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid, were conducted to understand the reaction mechanisms and structures of synthesized compounds (Yıldırım, Kandemirli, & Demir, 2005).
Fluorescent Sensors
Benzimidazole and benzothiazole-based azomethines were designed and synthesized as fluorescent sensors. These molecules demonstrated significant absorption and emission spectral changes upon coordination with certain metal ions, showcasing their potential as selective sensors (Suman, Bubbly, Gudennavar, & Gayathri, 2019).
properties
CAS RN |
2230044-57-0 |
|---|---|
Product Name |
2-(Diethylamino)-6-iodanyl-5-oxidanyl-7-pyrrol-1-yl-1,3-benzothiazole-4-carboxylic acid |
Molecular Formula |
C16H16IN3O3S |
Molecular Weight |
457.29 |
IUPAC Name |
2-(diethylamino)-5-hydroxy-6-iodo-7-pyrrol-1-yl-1,3-benzothiazole-4-carboxylic acid |
InChI |
InChI=1S/C16H16IN3O3S/c1-3-19(4-2)16-18-11-9(15(22)23)13(21)10(17)12(14(11)24-16)20-7-5-6-8-20/h5-8,21H,3-4H2,1-2H3,(H,22,23) |
InChI Key |
SEBJATZOIHUGAU-UHFFFAOYSA-N |
SMILES |
CCN(CC)C1=NC2=C(C(=C(C(=C2S1)N3C=CC=C3)I)O)C(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MB-710; MB 710; MB710 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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